Cas no 856781-69-6 (CARBAMIC ACID, [(1R)-1-FORMYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER)

CARBAMIC ACID, [(1R)-1-FORMYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER structure
856781-69-6 structure
Product Name:CARBAMIC ACID, [(1R)-1-FORMYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER
CAS No:856781-69-6
MF:C9H17NO3
MW:187.236182928085
CID:3404507
PubChem ID:86671313
Update Time:2025-04-21

CARBAMIC ACID, [(1R)-1-FORMYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • CARBAMIC ACID, [(1R)-1-FORMYLPROPYL]-, 1,1-DIMETHYLETHYL ESTER
    • (R)-tert-butyl 1-oxobutan-2-ylcarbamate
    • tert-Butyl (R)-(1-oxobutan-2-yl)carbamate
    • SCHEMBL12538274
    • (R)-tert-Butyl (1-oxobutan-2-yl)carbamate
    • tert-butyl N-((2R)-1-oxobutan-2-yl)carbamate
    • NBDAUFXJXMBQRC-SSDOTTSWSA-N
    • 969-816-0
    • 856781-69-6
    • CS-0380509
    • tert-butyl N-[(2R)-1-oxobutan-2-yl]carbamate
    • Inchi: 1S/C9H17NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,12)/t7-/m1/s1
    • InChI Key: NBDAUFXJXMBQRC-SSDOTTSWSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@@H](C=O)CC

Computed Properties

  • Exact Mass: 187.12084340Da
  • Monoisotopic Mass: 187.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.4Ų
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